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Compound of Interest

Compound Name:
4'-Bromo-2-(2-

fluorophenyl)acetophenone

CAS No.: 898784-65-1

Cat. No.: B1613866

Get Quote

A Strategic Guide for High-Throughput Synthesis &
Drug Discovery
Executive Summary & Compound Intelligence
In the landscape of medicinal chemistry, 4'-Bromo-2-(2-fluorophenyl)acetophenone (CAS:

898784-65-1) serves as a critical "deoxybenzoin" scaffold. Unlike simple acetophenones, this

molecule bridges two distinct aryl domains—a brominated ring primed for cross-coupling (e.g.,

Suzuki-Miyaura) and a fluorinated ring offering metabolic stability and lipophilicity modulation.

This guide moves beyond the static limitations of a standard SDS. It synthesizes

physicochemical properties with operational risk management, ensuring that researchers

understand not just what the hazards are, but why they exist based on the molecular

architecture.
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Parameter Technical Specification

IUPAC Name
1-(4-Bromophenyl)-2-(2-fluorophenyl)ethan-1-

one

Common Name 4'-Bromo-2-(2-fluorophenyl)acetophenone

CAS Number 898784-65-1

Molecular Formula C₁₄H₁₀BrFO

Molecular Weight 293.13 g/mol

SMILES O=C(C1=CC=C(Br)C=C1)CC2=CC=CC=C2F

Structure Class
Deoxybenzoin Derivative (1,2-

diphenylethanone)

Physical State Solid (White to Off-White Crystalline Powder)

Hazard Identification & Mechanistic Toxicology
The "Alpha-Carbon" Distinction (Critical Safety Insight)
A common error in handling acetophenone derivatives is conflating aryl bromides with alpha-

bromo ketones.

Alpha-Halo Ketones (e.g., Phenacyl Bromide): Highly potent lachrymators and corrosives

due to the reactive alkyl halide adjacent to the carbonyl.

Target Compound (4'-Bromo...): The bromine is located on the phenyl ring (aryl bromide).

The alpha-carbon bears a fluorophenyl group, not a halogen.

Conclusion: This compound is NOT a lachrymator or corrosive.[1] It acts primarily as a

Skin/Eye/Respiratory Irritant.

GHS Classification (29 CFR 1910.1200 / EU CLP)
Based on Structure-Activity Relationship (SAR) analysis of deoxybenzoin analogs:

Signal Word:WARNING
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Hazard Statements:

H302: Harmful if swallowed (Acute Tox. 4).

H315: Causes skin irritation (Skin Irrit. 2).

H319: Causes serious eye irritation (Eye Irrit. 2A).

H335: May cause respiratory irritation (STOT SE 3).

Precautionary Logic
P261: Avoid breathing dust/fume. (The solid powder can form irritant aerosols).

P280: Wear protective gloves/eye protection. (Fluorinated aromatics can enhance lipophilic

absorption).

Operational Risk Management Protocols
The "Deoxybenzoin" Handling Workflow
This protocol ensures containment of the solid and mitigation of cross-contamination during

weighing and reaction setup.

Figure 1: Safe Handling Workflow for Deoxybenzoin Derivatives
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Figure 1: Operational workflow emphasizing immediate dissolution to minimize dust exposure.

Personal Protective Equipment (PPE) Rationale
Hand Protection:Nitrile gloves (0.11 mm min thickness).
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Reasoning: Brominated aromatics are moderately lipophilic. Latex provides poor

resistance to organic solvents often used with this compound (DCM, THF). Double gloving

is recommended during synthesis to prevent permeation of the solvent-solute complex.

Respiratory Protection:

Standard: Fume hood handling is sufficient.

Emergency (Spill): N95 (US) or P2 (EU) dust mask if powder is aerosolized outside the

hood.

Emergency Response Architecture
In the event of thermal decomposition or accidental release, the presence of Bromine (Br) and

Fluorine (F) atoms dictates specific response protocols.

Fire Fighting Measures
Hazardous Combustion Products:

Carbon Oxides (CO, CO₂): Asphyxiants.

Hydrogen Bromide (HBr): Corrosive, toxic gas.

Hydrogen Fluoride (HF):Critical Hazard. Although the F-C bond is stable, high-temperature

incineration can release trace HF.

Extinguishing Media: Water spray, Alcohol-resistant foam, Dry chemical, or CO₂.[2]

Tactical Advice: Firefighters must wear SCBA. Water runoff must be contained (HBr/HF

acidification of waterways).

Accidental Release (Spill Logic)
Evacuate: Clear the immediate area of non-essential personnel.

Isolate: Mark the zone.

Neutralize:
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Dry Spill: Sweep up using a dust suppressant (or wet paper towels) to avoid

aerosolization. Place in a sealed container labeled "Halogenated Organic Waste."

Wet Spill: Absorb with vermiculite or sand. Do not use combustible materials like sawdust.

Synthesis & Reactivity Context
Understanding the use of the chemical helps predict downstream hazards.

Common Reaction Pathways
This scaffold is typically used in Palladium-Catalyzed Cross-Couplings (Suzuki, Buchwald-

Hartwig) targeting the 4'-Bromo position.

Figure 2: Downstream Process Risks in Standard Application
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Figure 2: Integration of the compound into a standard drug discovery workflow, highlighting

secondary risks.

Storage & Stability
Conditions: Store in a cool, dry place (2-8°C recommended for long-term).

Incompatibilities: Strong Oxidizing Agents (peroxides, nitrates).

Shelf Life: Generally stable >2 years if protected from light and moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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